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Compound of Interest

Compound Name:
5-

Carboxymethylaminomethyluridine

Cat. No.: B1212367 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This guide provides a detailed, step-by-step procedure for the

safe disposal of 5-Carboxymethylaminomethyluridine, ensuring compliance with general

laboratory safety standards.

While 5-Carboxymethylaminomethyluridine is not classified as a hazardous substance

under GHS/CLP regulations, its toxicological properties have not been thoroughly investigated.

[1] Therefore, it is imperative to handle it with care and follow standard procedures for chemical

waste disposal.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-
Carboxymethylaminomethyluridine is provided below. This information is essential for its

safe handling and storage.
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Property Value Source

Molecular Formula C₁₂H₁₇N₃O₈ PubChem[2]

Molecular Weight 331.28 g/mol PubChem[2]

Appearance Solid (assumed) General knowledge

Solubility No data available

Stability
Stable under recommended

storage conditions.
Generic SDS information[3]

Incompatible Materials Strong oxidizing agents. Generic SDS information[3]

Pre-Disposal Safety Precautions
Before beginning any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Work should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[4]

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[5]

Body Protection: A laboratory coat.[4]

Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for the safe disposal of 5-
Carboxymethylaminomethyluridine and associated contaminated materials. This process is

designed to prevent environmental contamination and ensure the safety of laboratory

personnel.

Waste Segregation:

Properly segregate all waste materials generated during the handling and use of 5-
Carboxymethylaminomethyluridine.[4]
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Categorize waste into the following streams:

Solid Chemical Waste: Unused or expired 5-Carboxymethylaminomethyluridine
powder.

Contaminated Labware (Solid): Items such as weigh boats, pipette tips, and microfuge

tubes that have come into direct contact with the compound.

Contaminated Labware (Liquid Waste): Rinsate from cleaning glassware (e.g., beakers,

flasks) that contained the compound and solvents used to dissolve the compound.[4]

Contaminated Personal Protective Equipment (PPE): Used gloves, disposable lab

coats, and any other PPE contaminated with the compound.[4]

Waste Containment and Labeling:

Use appropriate, leak-proof, and clearly labeled hazardous waste containers for each

waste stream.[4]

Containers for solid waste should be securely sealed.

Liquid waste containers must be made of a compatible material and have a tightly fitting

cap.[6]

Each container label should include:

The words "Hazardous Waste" (as a precaution).

The full chemical name: "5-Carboxymethylaminomethyluridine".

The CAS Number: 69181-26-6.[2]

An approximate amount or concentration of the waste.

The date of accumulation.

Waste Storage:
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Store sealed hazardous waste containers in a designated, well-ventilated, and secure

satellite accumulation area.[4]

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[5]

Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[4]

Do not attempt to dispose of this chemical down the drain or in the regular trash.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 5-
Carboxymethylaminomethyluridine.
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Caption: Disposal workflow for 5-Carboxymethylaminomethyluridine.

This comprehensive approach to the disposal of 5-Carboxymethylaminomethyluridine will

help ensure a safe laboratory environment and adherence to best practices for chemical waste
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management. Always consult your institution's specific EHS guidelines, as local regulations

may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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